Cas no 1270430-90-4 (tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate
• CAS No: 1270430-90-4
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 5984420
• PubChem ID: 165822413
• Update Time: 2025-06-10

tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate
• EN300-1879341
• 1270430-90-4
• tert-butyl N-[2-amino-2-(4-methyl-3-nitrophenyl)ethyl]carbamate

• Inchi： 1S/C14H21N3O4/c1-9-5-6-10(7-12(9)17(19)20)11(15)8-16-13(18)21-14(2,3)4/h5-7,11H,8,15H2,1-4H3,(H,16,18)
• InChI Key： GMMDANAUQAXXTR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(C)=C(C=1)[N+](=O)[O-])N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate

tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate (CAS No. 1270430-90-4): An Overview

tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate (CAS No. 1270430-90-4) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in various synthetic pathways.

The tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate molecule consists of a tert-butyl group attached to an aminoethyl carbamate, which is further substituted with a 4-methyl-3-nitrophenyl moiety. This structure imparts the compound with distinct chemical properties, making it a valuable building block in organic synthesis. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the nitrophenyl substituent introduces electron-withdrawing properties that can influence the reactivity and selectivity of the compound in various reactions.

Recent research has highlighted the potential of tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate in the development of new drugs. Studies have shown that this compound can serve as a precursor for the synthesis of bioactive molecules with diverse pharmacological activities. For instance, it has been used to synthesize compounds with anti-inflammatory, analgesic, and anti-cancer properties. The nitro group in the molecule can be reduced to an amino group, which can then be further functionalized to introduce various pharmacophores.

In the context of medicinal chemistry, tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate has been explored as a scaffold for the design of new therapeutic agents. Its ability to undergo selective transformations and its compatibility with a wide range of synthetic methodologies make it an attractive starting material for drug discovery programs. Researchers have utilized this compound to develop analogs with improved potency and reduced side effects compared to existing drugs.

Moreover, tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate has found applications in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl carbamate moiety can be designed to release the active drug under specific physiological conditions, thereby enhancing drug delivery and reducing toxicity. This approach has been particularly useful in improving the pharmacokinetic properties of drugs with poor bioavailability.

The synthesis of tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate typically involves several steps, including the formation of the aminoethyl carbamate intermediate and subsequent substitution with the 4-methyl-3-nitrophenyl group. Various methods have been reported for these transformations, each offering different advantages in terms of yield, purity, and scalability. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for this compound.

In addition to its role in drug development, tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate has been studied for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers have explored its use as a dopant or modifier in polymer-based materials, where it can enhance charge transport and improve device performance.

The safety profile of tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, tert-butyl N-2-amino-2-(4-methyl-3-nitrophenyl)ethylcarbamate (CAS No. 1270430-90-4) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working on innovative solutions in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in modern chemistry.